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Compound of Interest

Compound Name: IC-87114

Cat. No.: B1684127 Get Quote

Technical Support Center: IC-87114
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address solubility issues and provide best practices for the experimental use of IC-
87114.

Frequently Asked Questions (FAQs)
Q1: What is IC-87114 and what is its mechanism of action?

A1: IC-87114 is a cell-permeable and selective inhibitor of the phosphoinositide 3-kinase

(PI3K) catalytic subunit p110δ.[1] Its IC50 (half-maximal inhibitory concentration) for PI3Kδ is

approximately 0.5 μM in cell-free assays.[2][3] It exhibits significantly higher selectivity for

PI3Kδ over other Class I PI3K isoforms like PI3Kα, PI3Kβ, and PI3Kγ.[2][4] By inhibiting PI3Kδ,

IC-87114 blocks the PI3K/Akt signaling pathway, which is crucial for cellular processes such as

cell proliferation, migration, and survival.[5][6] This pathway is particularly important in immune

cells, and the inhibitor has been used to study the role of p110δ in neutrophils, T cells, and in

conditions like acute myeloid leukemia (AML).[1][2]

Q2: What are the physical and chemical properties of IC-87114?

A2: IC-87114 is a white powder solid with the following properties:[7]

Chemical Formula: C₂₂H₁₉N₇O[1]
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Molecular Weight: 397.43 g/mol [2]

CAS Number: 371242-69-2[1]

Q3: How should I store IC-87114 powder and stock solutions?

A3: Proper storage is critical to maintain the stability and activity of IC-87114.

Powder: The solid form should be stored at -20°C and is stable for at least 3-4 years.[1][2]

Stock Solutions: Once dissolved in a solvent like DMSO, it is highly recommended to aliquot

the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[2] These

aliquots should be stored at -80°C for long-term stability (up to 2 years) or at -20°C for

shorter periods (1-3 months).[2][4]

Solubility and Stock Solution Preparation
Quantitative Solubility Data
The solubility of IC-87114 can vary between suppliers and depends heavily on the quality of

the solvent. It is a hydrophobic molecule with limited aqueous solubility.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO 0.66 mg/mL ~1.66 mM [2]

DMSO 5 mg/mL ~12.58 mM

DMSO 10 mg/mL ~25.16 mM [4]

DMSO 30 mg/mL ~75.48 mM [1]

DMF 30 mg/mL ~75.48 mM [1]

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL ~1.26 mM [1]
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Note:The variability in reported DMSO solubility highlights the importance of using fresh,

anhydrous (hygroscopic) DMSO, as moisture can significantly reduce solubility.[2][4] If you

encounter issues, using techniques like ultrasonication may aid dissolution.[4]

Troubleshooting Precipitation in Cell Culture Media
Q4: I observed a precipitate after diluting my IC-87114 DMSO stock into my aqueous cell

culture medium. What is happening?

A4: This is a common issue known as "crashing out" or precipitation. It occurs when a

compound with low aqueous solubility, like IC-87114, is transferred from a high-concentration

organic solvent stock (like DMSO) into an aqueous environment where it is less soluble.[8] This

leads to an inaccurate final concentration of the soluble, active compound in your experiment.

[8]

Q5: How can I prevent IC-87114 from precipitating during my experiments?

A5: The key is to avoid a sudden, large change in solvent polarity. A serial dilution method is

the best practice. Instead of adding the concentrated DMSO stock directly into the full volume

of media, first create an intermediate dilution in a smaller volume of media. This gradual dilution

helps keep the compound in solution.[8] It is also crucial to ensure the final concentration of

DMSO in your cell culture is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Experimental Protocols & Best Practices
Protocol 1: Preparation of a 10 mM IC-87114 Stock
Solution in DMSO
Materials:

IC-87114 powder (e.g., 5 mg)

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Procedure:
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Calculate Volume: To prepare a 10 mM stock solution from 5 mg of IC-87114 (MW: 397.43

g/mol ), you will need 1.258 mL of DMSO.

Calculation: (5 mg / 397.43 g/mol ) / 10 mmol/L = 0.001258 L = 1.258 mL

Dissolution: Add the calculated volume of sterile DMSO to the vial containing the IC-87114
powder.

Mix Thoroughly: Vortex the solution vigorously for 1-2 minutes to ensure complete

dissolution. If needed, use a water bath sonicator for 5-10 minutes.[8]

Verify: Visually inspect the solution against a light source to confirm that no solid particles

remain.

Aliquot: Dispense the stock solution into single-use, sterile aliquots (e.g., 10-20 µL). This

prevents degradation from repeated freeze-thaw cycles.[2]

Store: Store the aliquots at -80°C for long-term use.[4]

Protocol 2: Dilution of IC-87114 Stock into Cell Culture
Media (Example for 10 µM Final Concentration)
This protocol uses a serial dilution method to minimize precipitation.[9]

Procedure:

Pre-warm Media: Ensure your complete cell culture media is pre-warmed to 37°C.

Intermediate Dilution:

In a sterile conical tube, add 1 µL of your 10 mM IC-87114 stock solution to 999 µL of pre-

warmed media.

Mix immediately by gently pipetting up and down or briefly vortexing. This creates a 10 µM

intermediate solution.

Final Working Solution: Add the required volume of this 10 µM intermediate solution to your

cell culture plates.
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Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the media (e.g., if your final dilution is 1:1000, the vehicle control should contain 0.1%

DMSO).

Observe: After adding the final solution to your cells, visually inspect the wells under a

microscope to ensure no precipitation has occurred.

Visual Guides and Workflows
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Caption: PI3K/Akt signaling pathway showing the inhibitory action of IC-87114 on PI3Kδ.
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Caption: Logical workflow for troubleshooting IC-87114 precipitation in experiments.
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Caption: Recommended workflow for preparing and using IC-87114 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.caymanchem.com/product/11589/ic-87114
https://www.selleckchem.com/products/IC-87114.html
https://www.selleckchem.com/PI3K.html
https://www.medchemexpress.com/IC-87114.html
https://pubmed.ncbi.nlm.nih.gov/29236327/
https://pubmed.ncbi.nlm.nih.gov/29236327/
https://pubmed.ncbi.nlm.nih.gov/24975165/
https://pubmed.ncbi.nlm.nih.gov/24975165/
https://pubmed.ncbi.nlm.nih.gov/24975165/
https://www.chembk.com/en/chem/IC-87114
https://www.benchchem.com/pdf/troubleshooting_KGP94_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Kihadanin_A_Precipitation_in_Cell_Culture_Media.pdf
https://www.benchchem.com/product/b1684127#ic-87114-solubility-issues-and-best-practices
https://www.benchchem.com/product/b1684127#ic-87114-solubility-issues-and-best-practices
https://www.benchchem.com/product/b1684127#ic-87114-solubility-issues-and-best-practices
https://www.benchchem.com/product/b1684127#ic-87114-solubility-issues-and-best-practices
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684127?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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